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Alpertine Alpertine Alpertine is a member of piperazines.
Brand Name: Vulcanchem
CAS No.: 27076-46-6
VCID: VC0006952
InChI: InChI=1S/C25H31N3O4/c1-4-32-25(29)24-19(20-16-22(30-2)23(31-3)17-21(20)26-24)10-11-27-12-14-28(15-13-27)18-8-6-5-7-9-18/h5-9,16-17,26H,4,10-15H2,1-3H3
SMILES: CCOC(=O)C1=C(C2=CC(=C(C=C2N1)OC)OC)CCN3CCN(CC3)C4=CC=CC=C4
Molecular Formula: C25H31N3O4
Molecular Weight: 437.5 g/mol

Alpertine

CAS No.: 27076-46-6

VCID: VC0006952

Molecular Formula: C25H31N3O4

Molecular Weight: 437.5 g/mol

* For research use only. Not for human or veterinary use.

Alpertine - 27076-46-6

Description Alpertine is a member of piperazines.
CAS No. 27076-46-6
Product Name Alpertine
Molecular Formula C25H31N3O4
Molecular Weight 437.5 g/mol
IUPAC Name ethyl 5,6-dimethoxy-3-[2-(4-phenylpiperazin-1-yl)ethyl]-1H-indole-2-carboxylate
Standard InChI InChI=1S/C25H31N3O4/c1-4-32-25(29)24-19(20-16-22(30-2)23(31-3)17-21(20)26-24)10-11-27-12-14-28(15-13-27)18-8-6-5-7-9-18/h5-9,16-17,26H,4,10-15H2,1-3H3
Standard InChIKey RXAVJRAUFOPBOO-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(C2=CC(=C(C=C2N1)OC)OC)CCN3CCN(CC3)C4=CC=CC=C4
Canonical SMILES CCOC(=O)C1=C(C2=CC(=C(C=C2N1)OC)OC)CCN3CCN(CC3)C4=CC=CC=C4
Synonyms Alpertine
Reference [1]. Matthews O. Bradley, et al. Fatty acid-antipsychotic compositions and uses thereof .US 5955459 A.
PubChem Compound 166547
Last Modified Feb 18 2024

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